(E)-isopropyl 2-(3-oxo-1-((3-(thiophen-2-yl)acryloyl)carbamothioyl)piperazin-2-yl)acetate
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Description
(E)-isopropyl 2-(3-oxo-1-((3-(thiophen-2-yl)acryloyl)carbamothioyl)piperazin-2-yl)acetate is a useful research compound. Its molecular formula is C17H21N3O4S2 and its molecular weight is 395.49. The purity is usually 95%.
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Scientific Research Applications
DNA Binding and Staining Applications
One area of research involves the study of DNA-binding compounds, such as Hoechst 33258, which is known for its strong affinity to the minor groove of double-stranded B-DNA, specifically binding to AT-rich sequences. Hoechst derivatives are utilized for chromosome and nuclear staining, flow cytometry, and as radioprotectors and topoisomerase inhibitors, demonstrating the potential for designing rational drugs based on DNA-binding efficacy (Issar & Kakkar, 2013).
Antimicrobial and Anti-biofilm Agents
Compounds with aromatic rings, such as thiophene analogues, have been synthesized and evaluated for potential antimicrobial activities. The study of thiophene analogues of carcinogens like benzidine and 4-aminobiphenyl provides insights into the antimicrobial properties and potential carcinogenicity of these compounds, indicating their use in drug design against microbial infections (Ashby et al., 1978).
Pharmaceutical Development
Piperazine derivatives are significant in the pharmaceutical industry for their broad therapeutic applications, including antipsychotic, antihistamine, antianginal, and anticancer properties. Research on piperazine derivatives showcases their potential in drug development, emphasizing the importance of structural modifications to enhance medicinal properties (Rathi et al., 2016).
Material Science and Polymer Research
In material science, acrylamide-based polymers, such as poly-N-isopropylacrylamide (PNIPAM), have been extensively studied for their responsive behavior and applications in nanotechnology, drug delivery, and sensing. This research underscores the versatility of acrylamide derivatives in developing smart materials and coatings, aligning with the interest in exploring novel compounds for material science applications (Begum et al., 2019).
Properties
IUPAC Name |
propan-2-yl 2-[3-oxo-1-[[(E)-3-thiophen-2-ylprop-2-enoyl]carbamothioyl]piperazin-2-yl]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N3O4S2/c1-11(2)24-15(22)10-13-16(23)18-7-8-20(13)17(25)19-14(21)6-5-12-4-3-9-26-12/h3-6,9,11,13H,7-8,10H2,1-2H3,(H,18,23)(H,19,21,25)/b6-5+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IGKCQHFGTRDNQW-AATRIKPKSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC(=O)CC1C(=O)NCCN1C(=S)NC(=O)C=CC2=CC=CS2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)OC(=O)CC1C(=O)NCCN1C(=S)NC(=O)/C=C/C2=CC=CS2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.